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Compound of Interest

Compound Name: 5-(Hydroxymethyl)picolinic acid

Cat. No.: B1589940 Get Quote

As a senior application scientist, I understand that meticulous handling of chemical reagents

extends beyond the benchtop; it is a continuous process that concludes with safe, compliant,

and environmentally responsible disposal. This guide provides a comprehensive framework for

the proper disposal of 5-(Hydroxymethyl)picolinic acid, ensuring the safety of laboratory

personnel and adherence to regulatory standards. The procedures outlined here are grounded

in established safety protocols and regulatory requirements, designed to provide clarity and

build confidence in your laboratory's waste management practices.

Hazard Identification and Immediate Safety
Precautions
Before handling 5-(Hydroxymethyl)picolinic acid for any purpose, including disposal, it is

imperative to be fully aware of its associated hazards. This compound is classified as

hazardous, and understanding its specific risks is the foundation of safe handling and disposal.

The primary hazards are summarized in the table below.
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Hazard Type GHS Classification
Key Precautionary
Statement

Source

Health Hazard
Serious Eye Damage

(Category 1)

P280: Wear eye

protection/face

protection.

P305+P351+P338+P3

10: IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. Immediately

call a POISON

CENTER/doctor.

[1][2]

Health Hazard
Acute Toxicity, Oral

(Category 4)

P301+P312+P330: IF

SWALLOWED: Call a

POISON

CENTER/doctor if you

feel unwell. Rinse

mouth.

[1]

Environmental Hazard
Harmful to aquatic life

(Category 3)

P273: Avoid release to

the environment.
[1]

The causality behind these precautions is clear: the compound can cause irreversible eye

damage upon contact and is toxic if ingested.[1][2] Furthermore, its classification as an aquatic

hazard mandates that it must never be disposed of down the drain, as this can contaminate

waterways.[1][3]

The Core Principle: Segregation and Centralized
Disposal
The fundamental rule for disposing of 5-(Hydroxymethyl)picolinic acid, like most laboratory

chemicals, is that it must be treated as hazardous waste.[4] This means it cannot be mixed with
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general refuse or discharged into the sewer system.[5] All waste streams containing this

chemical must be collected, properly labeled, and turned over to an approved waste disposal

facility.[1][6][7]

The entire disposal workflow is built upon a "cradle-to-grave" responsibility model established

by the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[5] From the moment the chemical is synthesized or purchased to its

final destruction, it must be managed in a compliant manner.

Step-by-Step Disposal Protocols
Below are detailed procedures for managing different waste streams involving 5-
(Hydroxymethyl)picolinic acid.

Protocol 3.1: Disposal of Unused or Expired Solid
Chemical

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety glasses with side-shields or goggles, a lab coat, and chemical-

resistant gloves (e.g., nitrile).[3]

Container Integrity: Leave the chemical in its original container whenever possible.[1] Ensure

the container is securely closed and free from damage.[5]

Labeling for Disposal:

Affix a hazardous waste label to the container. This label must be clearly visible.[8]

The label must include the words "Hazardous Waste" and the full chemical name: "5-
(Hydroxymethyl)picolinic acid".[4] Do not use abbreviations.

List all components if it is a mixture.[8]

Storage Pending Pickup: Store the labeled container in a designated Satellite Accumulation

Area (SAA).[4][8] This area must be at or near the point of generation and under the control

of laboratory personnel.[9] Ensure it is stored separately from incompatible materials such as

strong oxidizing agents, bases, or strong acids.[8][10]
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Protocol 3.2: Disposal of Contaminated Labware and
PPE
This includes items like weigh boats, contaminated gloves, or disposable lab coats.

Gross Decontamination: Remove as much of the solid chemical residue as possible. This

collected residue should be treated as solid waste per Protocol 3.1.

Collection: Place all contaminated solid items into a designated solid waste container

(typically a lined drum or a puncture-resistant bag in a rigid container).

Labeling: The container for contaminated solids must also have a hazardous waste label,

clearly stating "Solid Waste contaminated with 5-(Hydroxymethyl)picolinic acid."

Storage: Store this container in the SAA alongside other solid chemical waste.

Note on Empty Containers: To be considered non-hazardous, a container must be thoroughly

emptied, and the first rinse must be collected and disposed of as hazardous waste.[11] For

highly toxic chemicals, the first three rinses must be collected.[11]

Protocol 3.3: Spill Cleanup and Disposal
Alert Personnel: Notify others in the immediate area of the spill.

Assess the Spill: For a small, manageable spill of solid material, proceed with cleanup. For

large spills, evacuate the area and follow your institution's emergency response plan.[12]

Control Dust: Avoid any actions that generate dust.[1] Do not sweep with a dry broom.

Cleanup Procedure:

Gently cover the spill with an inert absorbent material like sand or vermiculite.

Carefully scoop or sweep the material into a suitable, sealable container for waste

disposal.[2]

Final Decontamination: Wipe the affected area with a damp cloth or sponge. The cloth and

any contaminated PPE (e.g., gloves) must be disposed of as contaminated solid waste
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(Protocol 3.2).

Label and Store: Seal and label the container with the spill cleanup debris as hazardous

waste and move it to the SAA.

Laboratory Waste Storage and Management
Proper storage while awaiting pickup is a critical component of compliance and safety,

governed by both EPA and OSHA regulations.[5][12]

Satellite Accumulation Area (SAA) Requirements
Location: The SAA must be at or near the point of waste generation. Waste should not be

moved between different SAAs.[4]

Container Management: Waste containers must be kept closed except when adding waste.

[8] They must be chemically compatible with the waste and in good condition.[5]

Volume Limits: An SAA can hold up to 55 gallons of hazardous waste. Once this limit is

reached, the full container must be moved to a Central Accumulation Area (CAA) within three

days.[4][8]

Segregation: The cardinal rule of chemical storage also applies to waste: segregate

incompatibles.[8] 5-(Hydroxymethyl)picolinic acid, as an organic acid, should not be

stored with bases, strong oxidizing agents, or reactive materials.[10][13]

The following diagram illustrates the decision-making process for handling waste in the

laboratory.
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Waste Segregation & Collection Workflow

Waste Generated
(5-(Hydroxymethyl)picolinic acid)

Type of Waste?

Unused Solid or
Contaminated Debris

Solid

Aqueous Solution
(e.g., from rinsing)

Liquid

Collect in Labeled
Solid Waste Container

Collect in Labeled
Aqueous Waste Container

Store in Designated
Satellite Accumulation Area (SAA)
(Segregate from Incompatibles)

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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